Tert-butyl (2-fluoro-5-hydroxyphenyl)carbamate

• Molecular Formula: C11H14FNO3
• Molecular Weight: 227.23 g/mol
• IUPAC Name: tert-butyl N-(2-fluoro-5-hydroxyphenyl)carbamate
• InChI: InChI=1S/C11H14FNO3/c1-11(2,3)16-10(15)13-9-6-7(14)4-5-8(9)12/h4-6,14H,1-3H3,(H,13,15)
• InChI Key: XFWNAVKWCCUQAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC(=C1)O)F

Description

Tert-butyl (2-fluoro-5-hydroxyphenyl)carbamate is a useful research compound. Its molecular formula is C11H14FNO3 and its molecular weight is 227.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-[(tert-butoxycarbonyl)amino]-4-fluorophenyl tert-butyl carbonate (33.1 g, 101 mmol), sodium methoxide (6.55 g, 121 mmol) and methanol (500 mL) was stirred at 40° C. for 15 hr. The reaction mixture was concentrated under reduced pressure, and ethyl acetate and water were added to the residue. The organic layer was separated, washed with water and saturated brine, dried over anhydrous magnesium sulfate and filtrated. The filtrate was concentrated under reduced pressure, and the residue was dried to give the title compound (22.8 g, quant.) as a yellow oil.